Cas no 384857-22-1 (4-[(3-chlorophenyl)methoxy]-3-ethoxybenzaldehyde)

• Product Name: 4-[(3-chlorophenyl)methoxy]-3-ethoxybenzaldehyde
• CAS No: 384857-22-1
• MF: C₁₆H₁₅ClO₃
• MW: 290.741503953934
• MDL: MFCD02815436
• CID: 298613
• PubChem ID: 580637
• Update Time: 2025-04-19

4-[(3-chlorophenyl)methoxy]-3-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((3-Chlorobenzyl)oxy)-3-ethoxybenzaldehyde
• 4-[(3-Chlorobenzyl)oxy]-3-ethoxybenzaldehyde
• Benzaldehyde,4-[(3-chlorophenyl)methoxy]-3-ethoxy-
• Benzaldehyde, 4-(3-chlorobenzyloxy)-3-ethoxy-
• 4-[(3-chlorophenyl)methoxy]-3-ethoxybenzaldehyde
• 384857-22-1
• Oprea1_426697
• AKOS000104707
• MFCD02815436
• Oprea1_652617
• Z25620212
• CS-0118334
• 4-[(3-Chlorobenzyl)oxy]-3-ethoxybenzaldehyde #
• 4-[(3-Chlorobenzyl)oxy]-3-ethoxybenzaldehyde, AldrichCPR
• VS-04097
• DTXSID70342303
• EN300-228655
• Cambridge id 6877452
• JFXPCJXNQRPGSI-UHFFFAOYSA-N

• MDL： MFCD02815436
• Inchi： 1S/C16H15ClO3/c1-2-19-16-9-12(10-18)6-7-15(16)20-11-13-4-3-5-14(17)8-13/h3-10H,2,11H2,1H3
• InChI Key： JFXPCJXNQRPGSI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1C=CC(C=O)=CC=1OCC

Computed Properties

• Exact Mass: 290.07105
• Monoisotopic Mass: 290.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 431.1°C at 760 mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.589
• PSA: 35.53
• LogP: 4.13020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers